Cas no 99624-28-9 (4-[(2S)-7-hydroxy-3,4-dihydro-2H-chromen-2-yl]-3,6-bis(3-methylbut-2-en-1-yl)benzene-1,2-diol)
![4-[(2S)-7-hydroxy-3,4-dihydro-2H-chromen-2-yl]-3,6-bis(3-methylbut-2-en-1-yl)benzene-1,2-diol structure](https://ossimg.kuujia.com/scimg/100000/99624-28-9x500.png)
99624-28-9 structure
Product Name:4-[(2S)-7-hydroxy-3,4-dihydro-2H-chromen-2-yl]-3,6-bis(3-methylbut-2-en-1-yl)benzene-1,2-diol
CAS No:99624-28-9
MF:C25H30O4
MW:394.503307819366
CID:1992788
PubChem ID:442414
Update Time:2025-04-21
4-[(2S)-7-hydroxy-3,4-dihydro-2H-chromen-2-yl]-3,6-bis(3-methylbut-2-en-1-yl)benzene-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 4-[(2S)-7-hydroxy-3,4-dihydro-2H-chromen-2-yl]-3,6-bis(3-methylbut-2-en-1-yl)benzene-1,2-diol
- Kazinol A
- 4-[(2S)-7-hydroxy-3,4-dihydro-2H-chromen-2-yl]-3,6-bis(3-methylbut-2-enyl)benzene-1,2-diol
- 4-[(2S)-3,4-Dihydro-7-hydroxy-2H-1-benzopyran-2-yl]-3,6-bis(3-methyl-2-buten-1-yl)-1,2-benzenediol
- 99624-28-9
- SCHEMBL4743876
- CS-0062753
- DTXSID20331823
- HY-113636
- 1,2-Benzenediol, 4-[(2S)-3,4-dihydro-7-hydroxy-2H-1-benzopyran-2-yl]-3,6-bis(3-methyl-2-buten-1-yl)-
- Q27107087
- C09760
- CHEMBL465167
- LMPK12020236
- AKOS040761946
- FS-7747
- CHEBI:6118
- DA-64716
-
- Inchi： 1S/C25H30O4/c1-15(2)5-7-18-13-21(20(11-6-16(3)4)25(28)24(18)27)22-12-9-17-8-10-19(26)14-23(17)29-22/h5-6,8,10,13-14,22,26-28H,7,9,11-12H2,1-4H3/t22-/m0/s1
- InChI Key： QXHVECWDOBLWPW-QFIPXVFZSA-N
- SMILES： O1C2C=C(C=CC=2CC[C@H]1C1C=C(C/C=C(\C)/C)C(=C(C=1C/C=C(\C)/C)O)O)O
Computed Properties
- Exact Mass: 394.21400
- Monoisotopic Mass: 394.214
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 590
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.9A^2
- XLogP3: 6.6
Experimental Properties
- Color/Form: Powder
- Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 129-130 ºC
- Boiling Point: 583.5°C at 760 mmHg
- Flash Point: 306.7°C
- Refractive Index: 1.606
- Solubility: Insuluble (4.3E-3 g/L) (25 ºC),
- PSA: 69.92000
- LogP: 5.88710
4-[(2S)-7-hydroxy-3,4-dihydro-2H-chromen-2-yl]-3,6-bis(3-methylbut-2-en-1-yl)benzene-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | K29020-5mg |
4-[(2S)-7-hydroxy-3,4-dihydro-2H-chromen-2-yl]-3,6-bis(3-methylbut-2-enyl)benzene-1,2-diol |
99624-28-9 | 5mg |
¥3438.0 | 2021-09-09 | ||
| TargetMol Chemicals | TN4382-1 mg |
Kazinol A |
99624-28-9 | 98% | 1mg |
￥ 2,240 | 2023-07-11 | |
| TargetMol Chemicals | TN4382-5 mg |
Kazinol A |
99624-28-9 | 98% | 5mg |
￥ 11,000 | 2023-07-11 | |
| TargetMol Chemicals | TN4382-1mg |
Kazinol A |
99624-28-9 | 1mg |
￥ 2240 | 2024-07-20 | ||
| TargetMol Chemicals | TN4382-5mg |
Kazinol A |
99624-28-9 | 5mg |
￥ 11000 | 2024-07-20 | ||
| MedChemExpress | HY-113636-1mg |
Kazinol A |
99624-28-9 | ≥97.0% | 1mg |
￥1600 | 2025-04-15 | |
| MedChemExpress | HY-113636-5mg |
Kazinol A |
99624-28-9 | ≥97.0% | 5mg |
￥4000 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_9250918-5mg |
Kazinol A, 95%, from Broussonetia papyrifera bark |
99624-28-9 | 95% | 5mg |
¥7800.00 | 2025-04-11 |
4-[(2S)-7-hydroxy-3,4-dihydro-2H-chromen-2-yl]-3,6-bis(3-methylbut-2-en-1-yl)benzene-1,2-diol Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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